Cas no 1805149-99-8 (Methyl 3-(difluoromethyl)-2-methoxy-5-nitropyridine-6-carboxylate)

• Product Name: Methyl 3-(difluoromethyl)-2-methoxy-5-nitropyridine-6-carboxylate
• CAS No: 1805149-99-8
• MF: C₉H₈F₂N₂O₅
• MW: 262.167029380798
• CID: 4898381
• Update Time: 2025-06-14

Methyl 3-(difluoromethyl)-2-methoxy-5-nitropyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-2-methoxy-5-nitropyridine-6-carboxylate

• Inchi： 1S/C9H8F2N2O5/c1-17-8-4(7(10)11)3-5(13(15)16)6(12-8)9(14)18-2/h3,7H,1-2H3
• InChI Key： UKWMSIHFKGCDOB-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC(C(=O)OC)=C(C=1)[N+](=O)[O-])OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 323
• XLogP3: 1.8
• Topological Polar Surface Area: 94.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Methyl 3-(difluoromethyl)-2-methoxy-5-nitropyridine-6-carboxylate

Recent Advances in the Study of Methyl 3-(difluoromethyl)-2-methoxy-5-nitropyridine-6-carboxylate (CAS: 1805149-99-8)

Methyl 3-(difluoromethyl)-2-methoxy-5-nitropyridine-6-carboxylate (CAS: 1805149-99-8) is a pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and agrochemical development. Recent studies have focused on its synthesis, structural characterization, and biological activity, providing valuable insights into its utility as a building block for more complex molecules.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for this compound, highlighting its role as an intermediate in the production of novel kinase inhibitors. The researchers employed a multi-step synthesis approach, starting from commercially available precursors, and achieved a high yield of the target compound. The study also investigated the compound's stability under various conditions, which is crucial for its practical application in pharmaceutical formulations.

In another recent publication in Bioorganic & Medicinal Chemistry Letters, the biological activity of Methyl 3-(difluoromethyl)-2-methoxy-5-nitropyridine-6-carboxylate was evaluated against a panel of cancer cell lines. The results indicated moderate inhibitory activity, suggesting its potential as a scaffold for further optimization. The study also included molecular docking simulations to predict the binding interactions of the compound with target proteins, providing a foundation for future structure-activity relationship (SAR) studies.

Additionally, a 2024 report in ACS Chemical Biology detailed the use of this compound in the development of agrochemicals. The researchers demonstrated its efficacy as a precursor for fungicides, with promising results in field trials. The study emphasized the compound's unique structural features, such as the difluoromethyl and nitro groups, which contribute to its bioactivity and selectivity.

Overall, the latest research on Methyl 3-(difluoromethyl)-2-methoxy-5-nitropyridine-6-carboxylate (CAS: 1805149-99-8) underscores its versatility and potential in both pharmaceutical and agrochemical applications. Future studies are expected to focus on optimizing its synthetic routes, exploring its mechanism of action, and expanding its utility in drug discovery and crop protection.